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Compound of Interest

Compound Name: Dicloralurea

Cat. No.: B1670478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dicloralurea, also known as N,N'-bis(2,2,2-trichloro-1-hydroxyethyl)urea, is a chemical

compound with limited publicly available scientific literature detailing its comprehensive

chemical properties and stability. This technical guide synthesizes the currently accessible data

from chemical suppliers and databases to provide a summary of its known characteristics. Due

to the scarcity of in-depth research, this document will focus on presenting the available

physical and chemical data and will highlight the gaps in the scientific understanding of this

compound.

Chemical and Physical Properties
Dicloralurea is a derivative of urea where two hydrogen atoms are substituted with 2,2,2-

trichloro-1-hydroxyethyl groups. The presence of multiple chlorine atoms and hydroxyl groups

influences its chemical behavior and physical properties. A summary of its known properties is

presented in Table 1.

Table 1: Chemical and Physical Properties of Dicloralurea
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Property Value Source(s)

Molecular Formula C₅H₆Cl₆N₂O₃ [1]

Molecular Weight 354.83 g/mol [1]

CAS Number 116-52-9 [1]

Appearance White to off-white solid Generic observation

Melting Point Not available

Boiling Point Not available

Solubility Soluble in DMSO.

pKa Not available

LogP Not available

Note: The lack of specific values for properties like melting point, boiling point, pKa, and LogP

in publicly accessible scientific literature highlights the need for further experimental

characterization of this compound.

Synthesis
A definitive, peer-reviewed synthesis protocol for Dicloralurea is not readily available in the

scientific literature. However, based on its structure, a plausible synthetic route could involve

the condensation reaction of urea with chloral hydrate (2,2,2-trichloroacetaldehyde

monohydrate). This type of reaction is common for the formation of N-substituted ureas.

A generalized workflow for a potential synthesis is depicted below. It is important to note that

this is a theoretical pathway and would require experimental validation to determine optimal

reaction conditions, solvents, catalysts, and purification methods.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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